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Compound of Interest

Compound Name: cis-3-Hexenyl Acetate-d2

Cat. No.: B12368711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-3-Hexenyl Acetate-d2 is the deuterated form of cis-3-Hexenyl Acetate, a volatile organic

compound known for its characteristic fresh green apple and pear scent. In scientific research,

particularly in analytical chemistry and drug development, deuterated compounds serve as

invaluable tools. The incorporation of deuterium (a stable isotope of hydrogen) provides a mass

shift that allows for its use as an internal standard in quantitative analyses by mass

spectrometry (MS), such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[1] This technical guide provides an overview of

the available data for cis-3-Hexenyl Acetate-d2, a representative experimental protocol for its

use, and logical diagrams illustrating its application.

While a specific CAS number for cis-3-Hexenyl Acetate-d2 is not consistently available in

major chemical databases, it is identified by the PubChem CID: 171391716.[2] The CAS

number for the non-deuterated form, cis-3-Hexenyl Acetate, is 3681-71-8.[3][4][5][6][7][8][9][10]

[11][12][13][14]

Data Presentation
The quantitative data presented below pertains to the non-deuterated analogue, cis-3-Hexenyl

Acetate. This information serves as a close approximation for the physical and chemical

properties of the deuterated form, as the isotopic labeling results in a minimal change in these

characteristics, with the most significant difference being the molecular weight.
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Property Value Reference

Molecular Formula C8H12D2O2 [1]

Molecular Weight 144.21 g/mol [1]

Appearance Colorless liquid [14]

Odor
Fresh, green, fruity (apple,

pear, banana)
[4]

Density ~0.897 g/mL at 25 °C

Boiling Point ~75-76 °C at 23 mmHg

Refractive Index ~1.425 - 1.429 at 20 °C [4]

Purity (for non-deuterated) ≥95% to ≥98% [10]

Experimental Protocols
The primary application of cis-3-Hexenyl Acetate-d2 is as an internal standard for the

accurate quantification of cis-3-Hexenyl Acetate in various matrices. The following is a

representative protocol for such an analysis using GC-MS.

Objective: To quantify the concentration of cis-3-Hexenyl Acetate in a given sample matrix (e.g.,

fruit extract, environmental sample) using cis-3-Hexenyl Acetate-d2 as an internal standard.

Materials:

cis-3-Hexenyl Acetate (analytical standard)

cis-3-Hexenyl Acetate-d2 (internal standard)

High-purity solvent (e.g., dichloromethane or hexane)

Sample matrix

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Autosampler vials with caps

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/cis-3-hexenyl-acetate-d2.html
https://www.medchemexpress.com/cis-3-hexenyl-acetate-d2.html
https://www.firmenich.com/sites/default/files/uploads/files/ingredients/marketing-sheet/flavor/cis-3-hexenyl-acetate-902014.pdf
https://www.ventos.com/index.php/en/producto/6433/CIS-3-HEXENYL+ACETATE/223
https://www.ventos.com/index.php/en/producto/6433/CIS-3-HEXENYL+ACETATE/223
https://www.sigmaaldrich.com/US/en/product/aldrich/w317100
https://www.benchchem.com/product/b12368711?utm_src=pdf-body
https://www.benchchem.com/product/b12368711?utm_src=pdf-body
https://www.benchchem.com/product/b12368711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Micropipettes

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of cis-3-Hexenyl Acetate at a known concentration (e.g., 1

mg/mL) in the chosen solvent.

Prepare a stock solution of cis-3-Hexenyl Acetate-d2 at a known concentration (e.g., 1

mg/mL) in the same solvent.

Create a series of calibration standards by serially diluting the cis-3-Hexenyl Acetate stock

solution. Each calibration standard should be spiked with a fixed concentration of the cis-
3-Hexenyl Acetate-d2 internal standard solution.

Sample Preparation:

Accurately weigh or measure a known amount of the sample matrix into a vial.

Spike the sample with the same fixed concentration of the cis-3-Hexenyl Acetate-d2
internal standard solution as used in the calibration standards.

Perform an appropriate extraction procedure to isolate the volatile compounds from the

sample matrix (e.g., liquid-liquid extraction, solid-phase microextraction).

Transfer the final extract to an autosampler vial for GC-MS analysis.

GC-MS Analysis:

Gas Chromatograph Conditions:

Injector Temperature: 250 °C

Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, hold for

5 minutes.

Carrier Gas: Helium at a constant flow rate.
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Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Monitor characteristic ions for both cis-3-Hexenyl Acetate and cis-3-Hexenyl Acetate-
d2. For example, for the non-deuterated compound, ions might include m/z 61, 82, and

142. For the d2 variant, these would be shifted to m/z 61, 84, and 144.

Data Analysis:

Integrate the peak areas for the selected ions of both the analyte and the internal

standard.

Calculate the response ratio (analyte peak area / internal standard peak area) for each

calibration standard and the sample.

Construct a calibration curve by plotting the response ratio versus the concentration of the

calibration standards.

Determine the concentration of cis-3-Hexenyl Acetate in the sample by interpolating its

response ratio on the calibration curve.

Mandatory Visualizations
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Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.
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Caption: Principle of Isotope Dilution Mass Spectrometry for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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